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Compound of Interest

Compound Name:
1H-Imidazole-4-methanol, 5-

methyl-

Cat. No.: B1194300 Get Quote

Essential Safety and Handling Guide for 1H-
Imidazole-4-methanol, 5-methyl-
This guide provides critical safety, operational, and disposal information for handling 1H-
Imidazole-4-methanol, 5-methyl-. The following protocols are derived from safety data for

structurally similar imidazole-based compounds, which are known to present risks such as skin

and eye irritation, oral toxicity, and respiratory irritation.[1] Adherence to these guidelines is

essential for ensuring laboratory safety.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure. The minimum required

equipment is outlined below. Specific laboratory conditions may require a higher level of

protection.
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Protection Type Recommended Equipment Rationale

Eye and Face
Chemical safety goggles and a

face shield.[1][2]

Protects against splashes and

airborne particles that can

cause serious eye damage.[1]

[3]

Skin

Chemical-resistant gloves

(e.g., nitrile) and a lab coat or

chemical-resistant apron.[1][2]

Prevents skin contact, which

may lead to irritation or

chemical burns.[1][3][4]

Respiratory
A NIOSH-approved respirator

with suitable cartridges.[1][5]

Required when working

outside a certified chemical

fume hood or in poorly

ventilated areas to prevent

respiratory tract irritation.[1][5]

Foot Closed-toe shoes.[1]
Protects feet from spills and

falling objects.[1]

Operational and Disposal Plans
Strict adherence to the following procedures is mandatory for the safe handling and disposal of

this compound.

Handling Protocol

Preparation:

Ensure a certified chemical fume hood is fully operational before commencing any work.[1]

Verify that a safety shower and an eyewash station are accessible and unobstructed.[1][3]

Assemble all necessary PPE as detailed in the table above.[1]

Prepare all required equipment and reagents before handling the compound.[1]

Handling:
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Conduct all work involving this compound within a certified chemical fume hood to

minimize inhalation exposure.[1][5]

Avoid all direct contact with the chemical.[6]

Do not eat, drink, or smoke in the designated handling area.[3][6][7]

Post-Handling:

Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.[1][3]

Clean the work area with a suitable solvent, followed by soap and water.[1]

Emergency First Aid Procedures

In the event of exposure, take immediate action as described in the table below.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek prompt medical attention.[1][2][3][6]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes. If irritation persists, seek

medical attention.[1][2][6]

Inhalation

Move the individual to fresh air. If breathing is

difficult or ceases, provide artificial respiration or

oxygen and seek immediate medical attention.

[2][6][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][6][7]
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Disposal Plan

Waste Collection: All waste, including empty containers, contaminated PPE, and spill

cleanup materials, must be collected in a designated and correctly labeled hazardous waste

container.

Labeling: The waste container must be clearly marked as "Hazardous Waste" and include

the full chemical name.[8]

Disposal: Dispose of all chemical waste through your institution's environmental health and

safety office. Do not pour this chemical down the drain or discard it in regular trash.[3][7] All

disposal activities must comply with local, state, and federal regulations.[1][7]

Workflow for Safe Handling and Disposal
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Preparation

Handling

Post-Handling

Disposal

Emergency Protocol

1. Don PPE

2. Verify Fume Hood

3. Check Safety Stations

4. Handle Chemical in Hood

5. Clean Work Area Exposure Event

6. Wash Hands

7. Collect Waste

8. Label Container

9. Institutional Disposal

Follow First Aid

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 1H-Imidazole-4-methanol, 5-methyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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